Cas no 1217457-32-3 ((S)-2-(Pyridin-3-ylmethyl)piperazine)

(S)-2-(Pyridin-3-ylmethyl)piperazine is a chiral piperazine derivative featuring a pyridinylmethyl substituent at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. Its stereospecific structure enhances selectivity in binding interactions, making it useful for designing receptor-targeted molecules. The pyridine moiety contributes to improved solubility and bioavailability, while the piperazine core offers flexibility for further functionalization. This building block is commonly employed in asymmetric synthesis and medicinal chemistry research, where its well-defined chirality ensures precise control over stereochemical outcomes. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.

(S)-2-(Pyridin-3-ylmethyl)piperazine structure

1217457-32-3 structure

Product Name:(S)-2-(Pyridin-3-ylmethyl)piperazine

CAS No:1217457-32-3

MF:C₁₀H₁₅N₃

MW:177.246201753616

CID:1030380

PubChem ID:45072820

Update Time:2025-05-20

(S)-2-(Pyridin-3-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

- (S)-2-(Pyridin-3-ylmethyl)piperazine
- (2S)-2-(3-pyridinylmethyl)Piperazine
- (2S)-2-(pyridin-3-ylmethyl)piperazine
- DTXSID70662674
- AKOS015836400
- (2S)-2-[(Pyridin-3-yl)methyl]piperazine
- 1217457-32-3
- AKOS006284340
- Inchi： 1S/C10H15N3/c1-2-9(7-11-3-1)6-10-8-12-4-5-13-10/h1-3,7,10,12-13H,4-6,8H2/t10-/m0/s1
- InChI Key： RRRUGXBWLCRZAJ-JTQLQIEISA-N
- SMILES： N1CCNC[C@@H]1CC1C=NC=CC=1

Computed Properties

Exact Mass: 177.126597491g/mol
Monoisotopic Mass: 177.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 37Å²

(S)-2-(Pyridin-3-ylmethyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM169766-1g	(S)-2-(pyridin-3-ylmethyl)piperazine	1217457-32-3	95%	1g	$533	2021-08-05
Chemenu	CM169766-1g	(S)-2-(pyridin-3-ylmethyl)piperazine	1217457-32-3	95%	1g	$488	2023-11-22
Alichem	A029181427-1g	(S)-2-(Pyridin-3-ylmethyl)piperazine	1217457-32-3	95%	1g	$483.00	2023-09-04

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Additional information on (S)-2-(Pyridin-3-ylmethyl)piperazine

Compound CAS No. 1217457-32-3: (S)-2-(Pyridin-3-ylmethyl)piperazine

Introduction to (S)-2-(Pyridin-3-ylmethyl)piperazine

The compound (S)-2-(Pyridin-3-ylmethyl)piperazine, identified by the CAS number 1217457-32-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a pyridine moiety. The (S) configuration denotes the stereochemistry at the chiral center, making this compound a valuable asset in asymmetric synthesis and drug development.

Chemical Structure and Properties

The molecular structure of (S)-2-(Pyridin-3-ylmethyl)piperazine consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, and a pyridine ring attached via a methylene group. The piperazine ring is known for its versatility in forming hydrogen bonds, which enhances its bioavailability and binding affinity to target proteins. The pyridine moiety introduces aromaticity and electron-withdrawing effects, further modulating the compound's chemical reactivity and pharmacokinetic properties.

Synthesis and Applications

The synthesis of (S)-2-(Pyridin-3-ylmethyl)piperazine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, making it suitable for pharmaceutical applications.

Pharmacological Activity and Research Findings

Recent studies have highlighted the potential of (S)-2-(Pyridin-3-ylmethyl)piperazine as a lead compound in drug discovery. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively investigated. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

Moreover, the compound's stereochemistry plays a crucial role in its pharmacological profile. The (S) configuration has been shown to enhance selectivity for specific receptor subtypes, reducing off-target effects and improving therapeutic efficacy.

Future Prospects and Conclusion

The compound (S)-2-(Pyridin-3-ylmethyl)piperazine, CAS No. 1217457-32-3, represents a promising lead in the development of novel therapeutic agents. Its unique structure, combined with advanced synthetic methodologies and cutting-edge pharmacological research, positions it as a key player in future drug discovery efforts.

In conclusion, this compound underscores the importance of stereochemistry and structural diversity in medicinal chemistry. As research continues to unravel its full potential, (S)-2-(Pyridin-3-ylmethyl)piperazine is poised to make significant contributions to the field of personalized medicine.